Cas no 70125-22-3 (2-Anilinoquinolin-8-ol)

• Product Name: 2-Anilinoquinolin-8-ol
• CAS No: 70125-22-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD00168937
• CID: 4152411
• PubChem ID: 1380878
• Update Time: 2025-09-27

2-Anilinoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 2-(phenylamino)-
• 2-(phenylamino)-8-quinolinol
• 2-(phenylamino)quinolin-8-ol
• Oprea1_871983
• ZINC01233323
• 2-Anilinoquinolin-8-ol
• CHEMBL2094350
• LS-06749
• SCHEMBL5817021
• ALBB-021955
• MFCD00168937
• SB71653
• SR-01000391323
• DNDI1416966
• AKOS015997883
• CS-0358868
• DB-422342
• H33335
• 70125-22-3
• SR-01000391323-1

• MDL： MFCD00168937
• Inchi： 1S/C15H12N2O/c18-13-8-4-5-11-9-10-14(17-15(11)13)16-12-6-2-1-3-7-12/h1-10,18H,(H,16,17)
• InChI Key： FSPOTMAVKAUJGM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2O)C=CC=1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 236.094963011Da
• Monoisotopic Mass: 236.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-Anilinoquinolin-8-ol

Introduction to 2-Anilinoquinolin-8-ol (CAS No. 70125-22-3)

2-Anilinoquinolin-8-ol, identified by the Chemical Abstracts Service Number (CAS No.) 70125-22-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule, featuring a quinoline core substituted with an anilino group at the 2-position and a hydroxyl group at the 8-position, has garnered considerable attention due to its structural versatility and potential biological activities. The compound’s unique scaffold positions it as a promising candidate for further exploration in drug discovery, particularly in addressing unmet medical needs.

The quinoline moiety is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of an anilino group at the 2-position of the quinoline ring introduces additional functionalization possibilities, enhancing the molecule’s reactivity and interaction with biological targets. Moreover, the presence of a hydroxyl group at the 8-position further diversifies its chemical properties, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic candidates. The structural motif of 2-Anilinoquinolin-8-ol aligns with this trend, as it combines the well-established pharmacophoric features of quinoline with additional functional groups that can modulate its biological activity. This compound has been investigated for its potential role in inhibiting various kinases and enzymes implicated in cancer progression. Preliminary studies suggest that it may interfere with signaling pathways critical for tumor growth and survival.

One of the most compelling aspects of 2-Anilinoquinolin-8-ol is its ability to engage with multiple biological targets. The anilino group, in particular, is known for its ability to interact with protein kinase domains, which are often overexpressed or mutated in cancer cells. By binding to these kinases, 2-Anilinoquinolin-8-ol may disrupt aberrant signaling cascades that drive tumorigenesis. Additionally, the hydroxyl group at the 8-position can participate in hydrogen bonding interactions with amino acid residues in target proteins, further stabilizing the compound’s binding affinity.

The synthesis of 2-Anilinoquinolin-8-ol (CAS No. 70125-22-3) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a quinoline precursor, followed by selective substitution at the 2- and 8-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic methodologies not only facilitate access to 2-Anilinoquinolin-8-ol but also provide insights into strategies for generating other structurally related compounds.

From a medicinal chemistry perspective, 2-Anilinoquinolin-8-ol serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can dissect the contributions of different functional groups to its overall biological activity. Such studies are crucial for optimizing drug candidates and improving their efficacy while minimizing off-target effects. The flexibility offered by the quinoline core allows for diverse chemical modifications, making it an ideal platform for exploring new therapeutic modalities.

The pharmacokinetic properties of 2-Anilinoquinolin-8-ol are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, bioavailability, and metabolic clearance rates must be carefully evaluated to determine whether this compound can progress into preclinical and clinical trials. Advances in computational modeling and in silico predictions have accelerated these assessments by allowing researchers to predict how 2-Anilinoquinolin-8-ol will behave within biological systems before conducting expensive wet-lab experiments.

In conclusion,2-Anilinoquinolin-8-ol (CAS No. 70125-22-3) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements positions it as a promising candidate for further development in oncology and other therapeutic areas. As research continues to uncover new biological targets and synthetic strategies,2-Anilinoquinolin-8-ol is poised to play a significant role in shaping future advances in medicinal chemistry.